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Abstract
This technical guide provides a comprehensive overview of the tertiary amide, N-ethyl-N-

methylpentanamide, including its chemical identity, physicochemical properties, and detailed

experimental protocols for its synthesis and characterization. Due to the limited availability of

specific experimental data for N-ethyl-N-methylpentanamide in publicly accessible literature,

this guide leverages established methodologies for the synthesis and analysis of analogous

tertiary amides to provide a robust framework for researchers. The protocols and

characterization data provided are based on well-documented procedures for similar N,N-

disubstituted amides and are intended to serve as a foundational resource for the synthesis,

purification, and identification of this compound. This document is designed to support

professionals in chemical research and drug development by providing both theoretical and

practical information.

Introduction
N-ethyl-N-methylpentanamide is a tertiary amide with the chemical formula C8H17NO. Tertiary

amides are a significant class of organic compounds characterized by a carbonyl group bonded

to a nitrogen atom that is further substituted with two alkyl or aryl groups. This structural feature

renders them less reactive to nucleophilic acyl substitution compared to primary and secondary

amides due to increased steric hindrance around the carbonyl carbon. N,N-disubstituted

amides are prevalent in a variety of biologically active molecules and are utilized as key
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intermediates in organic synthesis. Their unique properties, including their role as protecting

groups and their influence on the conformational characteristics of molecules, make them

valuable in the field of drug development.[1]

Chemical Identification and Properties
The chemical structure represented by the formula "C5-Conh-C2-N-CH3" corresponds to N-

ethyl-N-methylpentanamide.

IUPAC Name: N-ethyl-N-methylpentanamide[2]

Molecular Formula: C8H17NO[2]

CAS Number: While a specific CAS registry number for N-ethyl-N-methylpentanamide is not

readily available in major public databases, it is recognized as a unique chemical entity. For

reference, a structurally similar, shorter-chain amide, N-Ethyl-N-methylpropanamide, has the

CAS Number 98278-03-6.[3]

Physicochemical Properties
The following table summarizes the computed physicochemical properties of N-ethyl-N-

methylpentanamide, as available from public chemical databases. It is important to note that

these are predicted values and should be confirmed by experimental analysis.

Property Value Source

Molecular Weight 143.23 g/mol PubChem[2]

XLogP3 1.5 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 5 PubChem[2]

Exact Mass 143.131014 g/mol PubChem[2]

Topological Polar Surface Area 20.3 Å² PubChem[2]
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Experimental Protocols
The synthesis of N-ethyl-N-methylpentanamide can be achieved through standard amidation

reactions. A common and effective method is the reaction of an acyl chloride with a secondary

amine. The following protocol is a generalized yet detailed procedure adaptable for the

synthesis of this and similar tertiary amides.

Synthesis of N-ethyl-N-methylpentanamide via Acyl
Chloride
This protocol describes the synthesis from pentanoyl chloride and N-ethylmethylamine.

Materials:

Pentanoyl chloride

N-ethylmethylamine

Anhydrous dichloromethane (DCM) or diethyl ether

Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve N-ethylmethylamine (1.0 equivalent) and a non-nucleophilic base such as

triethylamine (1.1 equivalents) in anhydrous dichloromethane.

Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

Addition of Acyl Chloride: Add pentanoyl chloride (1.0 equivalent), dissolved in a minimal

amount of anhydrous dichloromethane, dropwise to the cooled amine solution using a

dropping funnel over 20-30 minutes. Maintain the temperature below 10 °C to control the

exothermic reaction.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up:

Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution to

neutralize the hydrochloric acid byproduct.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with dilute HCl (to remove excess amine and base),

saturated NaHCO3 solution, and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator to yield the crude N-ethyl-N-

methylpentanamide.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel.
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Synthesis Work-up & Isolation Purification

Dissolve N-ethylmethylamine
and TEA in DCM Cool to 0°C Add Pentanoyl Chloride

(dropwise)
Stir at Room Temperature

(2-4 hours) Quench with NaHCO3 Separate Organic Layer Wash with HCl, NaHCO3, Brine Dry with MgSO4 Concentrate in vacuo Vacuum Distillation or
Column Chromatography
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Figure 1. Experimental workflow for the synthesis of N-ethyl-N-methylpentanamide.

Characterization
The identity and purity of the synthesized N-ethyl-N-methylpentanamide should be confirmed

using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of amides. Due to the partial

double bond character of the C-N bond, rotation can be restricted, leading to the observation of

rotamers, which can complicate the spectra.[4][5][6]

Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent

(e.g., CDCl3) in an NMR tube.

Expected ¹H NMR Data: The spectrum is expected to show distinct signals for the pentanoyl,

ethyl, and methyl groups. Due to the presence of rotamers, some signals may appear as pairs

of signals.

Pentanoyl group: A triplet for the terminal methyl group (δ ~0.9 ppm), multiplets for the three

methylene groups (δ ~1.3-2.3 ppm).

N-ethyl group: A quartet for the methylene protons and a triplet for the methyl protons. The

chemical shifts will be influenced by the magnetic anisotropy of the carbonyl group and may

appear as two sets of signals for the rotamers.

N-methyl group: A singlet, which may also be split into two singlets due to restricted rotation.
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Expected ¹³C NMR Data: The spectrum will show resonances for the carbonyl carbon (~170-

175 ppm) and the carbons of the alkyl chains.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an effective method for assessing the purity and confirming the molecular weight of

the synthesized amide.[7][8][9]

GC Conditions (General):

Column: A non-polar or medium-polarity column, such as one with a 5% phenyl polysiloxane

stationary phase (e.g., HP-5MS).[7]

Injector Temperature: 250 °C

Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at

10-20 °C/min to a final temperature of 280 °C.[8]

Carrier Gas: Helium

MS Conditions (General):

Ionization Mode: Electron Ionization (EI)

Expected Molecular Ion: A peak corresponding to the molecular weight of N-ethyl-N-

methylpentanamide (m/z = 143).

Expected Fragmentation: Common fragmentation patterns for amides include α-cleavage to

the carbonyl group and McLafferty rearrangement. A characteristic fragment would be the

cleavage of the N-CO bond.[10]
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Figure 2. Logical workflow for the characterization of the synthesized product.

Applications in Research and Drug Development
While specific applications for N-ethyl-N-methylpentanamide are not extensively documented,

N,N-disubstituted amides, in general, have several important roles in research and drug

development:

Scaffolds in Medicinal Chemistry: The amide bond is a fundamental component of peptides

and proteins. Synthetic amides are often used as scaffolds or building blocks in the design of

new therapeutic agents. The N,N-disubstitution can improve metabolic stability and modulate

the pharmacokinetic properties of a drug candidate.

Solvents and Reagents: Due to their high polarity and stability, some tertiary amides are

used as solvents in organic reactions.

Biological Activity: Various N,N-disubstituted amides have demonstrated a wide range of

biological activities, including antimicrobial and antifungal properties.[11][12][13] The specific

nature of the alkyl substituents on the nitrogen and the acyl chain can significantly influence

this activity.
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Safety and Handling
Detailed toxicological data for N-ethyl-N-methylpentanamide are not available. However, based

on general knowledge of similar amides and the reagents used in its synthesis, the following

safety precautions should be observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.[14]

Ventilation: Handle the compound and its precursors in a well-ventilated fume hood.[14]

Handling: Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse

the affected area thoroughly with water.[15][16]

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion
N-ethyl-N-methylpentanamide is a tertiary amide for which this guide provides a

comprehensive overview of its identity, properties, and methods for its synthesis and

characterization. While specific experimental data for this compound are sparse, the protocols

and analytical methods detailed herein are based on established and reliable procedures for

analogous N,N-disubstituted amides. This technical guide serves as a valuable resource for

researchers and professionals, enabling them to synthesize, purify, and characterize this

compound for further investigation in organic synthesis, medicinal chemistry, and drug

development. The provided workflows and data tables offer a structured approach to working

with this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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